BI-853520
Description
BI-853520 a novel, highly selective PTK2 kinase inhibitor that demonstrates anti-tumor activity in vitro and in vivo.
Scientific Research Applications
Anti-Tumor Effects in Breast Cancer
BI-853520, as a Focal Adhesion Kinase (FAK) inhibitor, has been shown to exhibit significant anti-tumor effects in breast cancer. It reduces primary tumor growth due to its anti-proliferative activity and affects various stages of the metastatic cascade, demonstrating a promising approach for cancer therapy (Tiede et al., 2018).
Efficacy in Adenocarcinoma Xenograft Models
In adenocarcinoma xenograft models, BI-853520 showed efficacy linked to a mesenchymal tumor phenotype. Its ability to inhibit FAK autophosphorylation and block anchorage-independent proliferation in certain cell types, particularly in a mesenchymal context, was observed. The compound also exhibited favorable pharmacokinetics and oral bioavailability (Hirt et al., 2018).
Phase I Study in Nonhematologic Malignancies
A Phase I study of BI 853520 in patients with advanced or metastatic nonhematologic malignancies identified the maximum tolerated dose and evaluated its safety, pharmacokinetics, and preliminary activity. The study concluded that BI 853520 has a manageable and acceptable safety profile, favorable pharmacokinetics, and modest antitumor activity (de Jonge et al., 2019).
Inhibitory Effects in Malignant Pleural Mesothelioma
BI-853520 also exhibited inhibitory effects in models of malignant pleural mesothelioma (MPM). It inhibited spheroid growth and significantly reduced tumor weight, cell proliferation, and microvessel density in orthotopic MPM xenografts, suggesting a potential clinical utility for BI 853520 in MPM (Laszlo et al., 2018).
properties
Product Name |
BI-853520 |
|---|---|
IUPAC Name |
NONE |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BI853520; BI 853520; BI-853520. |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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